N-[4-[(3As,6aS)-1,1-dioxo-2,3,3a,4,6,6a-hexahydrothieno[2,3-c]pyrrole-5-carbonyl]phenyl]prop-2-enamide

• IUPAC Name: N-[4-[(3aS,6aS)-1,1-dioxo-2,3,3a,4,6,6a-hexahydrothieno[2,3-c]pyrrole-5-carbonyl]phenyl]prop-2-enamide
• InChI: InChI=1S/C16H18N2O4S/c1-2-15(19)17-13-5-3-11(4-6-13)16(20)18-9-12-7-8-23(21,22)14(12)10-18/h2-6,12,14H,1,7-10H2,(H,17,19)/t12-,14+/m0/s1
• InChI Key: KRJQOTJRGROSQT-GXTWGEPZSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=C(C=C1)C(=O)N2CC3CCS(=O)(=O)C3C2
• Isomeric SMILES: C=CC(=O)NC1=CC=C(C=C1)C(=O)N2C[C@@H]3CCS(=O)(=O)[C@@H]3C2
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• CAS No.: 2361862-74-8

Description

The compound appears to contain a pyrrole ring, which is a five-membered aromatic heterocycle, like those found in many important natural products and pharmaceuticals. The pyrrole ring is part of a larger structure known as a hexahydrothieno[2,3-c]pyrrole. This structure is a saturated heterocyclic compound (a compound that contains atoms of at least two different elements in its rings) with a sulfur atom.

Molecular Structure Analysis

The molecule contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is part of a larger structure known as a hexahydrothieno[2,3-c]pyrrole, which is a bicyclic structure containing a sulfur atom.

Chemical Reactions Analysis

Pyrrole compounds are known to undergo a variety of chemical reactions, including electrophilic substitution and reactions with nucleophiles. The specific reactions that this compound would undergo would depend on the conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. In general, pyrrole compounds are aromatic and have a high degree of electron density, which can influence their reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that contain pyrrole rings work by interacting with enzymes or receptors in the body.

Future Directions

The future directions for research on this compound would likely involve further exploration of its biological activity and potential uses as a pharmaceutical agent.